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CAS No.: 206761-83-3

Cat. No.: B1349974

Get Quote

Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 2-Pentyloxy-5-phenylaniline. Designed for researchers,

scientists, and professionals in drug development, this document synthesizes available data

with established chemical principles to offer a detailed profile of this substituted diphenylamine

derivative. While specific experimental data for this compound is limited in public literature, this

guide constructs a robust profile through analogous compounds and theoretical analysis.

Sections include detailed physicochemical properties, a proposed synthetic pathway with a

step-by-step protocol, predicted spectroscopic characteristics, and a discussion of its potential

pharmacological relevance. Safety and handling protocols are also addressed, providing a

complete resource for laboratory applications.

Introduction
2-Pentyloxy-5-phenylaniline is a substituted aromatic amine belonging to the diphenylamine

class of compounds. Its structure, featuring a pentyloxy group and a phenyl substituent on the

aniline backbone, suggests potential for nuanced chemical reactivity and biological activity. The
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alkoxy and phenyl moieties can significantly influence the electronic and steric properties of the

molecule, making it an interesting candidate for investigation in medicinal chemistry and

materials science. This guide aims to consolidate the known information and provide expert

insights into the characteristics and handling of this compound.

Chemical and Physical Properties
The fundamental properties of 2-Pentyloxy-5-phenylaniline are summarized below. It is

important to note that while some data is reported by chemical suppliers, other values are

predicted based on its structure.

Property Value Source

CAS Number 206761-83-3 [1][2][3]

Molecular Formula C₁₇H₂₁NO [2][3][4]

Molecular Weight 255.35 g/mol [2]

Monoisotopic Mass 255.16231 Da [4]

Predicted XlogP 4.6 [4]

Appearance

Not specified (likely an oil or

low-melting solid at room

temperature)

Inferred

Solubility

Expected to be soluble in

common organic solvents like

dichloromethane, ethyl

acetate, and methanol. Poorly

soluble in water.

Inferred

Boiling Point Not determined

Melting Point Not determined

Structural Information:

SMILES:CCCCCOC1=C(C=C(C=C1)C2=CC=CC=C2)N[4]
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InChI:InChI=1S/C17H21NO/c1-2-3-7-12-19-17-11-10-15(13-16(17)18)14-8-5-4-6-9-14/h4-

6,8-11,13H,2-3,7,12,18H2,1H3[4]

Proposed Synthesis of 2-Pentyloxy-5-phenylaniline
While a specific, published synthesis for 2-Pentyloxy-5-phenylaniline is not readily available,

a plausible and efficient synthetic route can be designed based on well-established named

reactions in organic chemistry. A two-step approach is proposed, beginning with the

etherification of a substituted aminophenol, followed by a palladium-catalyzed cross-coupling

reaction to introduce the phenyl group.

Proposed Synthetic Pathway:

Step 1: Williamson Ether Synthesis

Step 2: Suzuki Coupling

2-Amino-4-bromophenol

2-Pentyloxy-5-bromoaniline

1-Bromopentane, K2CO3, Acetone, Reflux

2-Pentyloxy-5-phenylaniline

Phenylboronic acid, Pd(PPh3)4, Na2CO3, Toluene/Ethanol/H2O, Reflux

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-Pentyloxy-5-phenylaniline.

Rationale for Synthetic Strategy
This synthetic approach is chosen for its high efficiency and functional group tolerance. The

Williamson ether synthesis is a classic and reliable method for forming aryl ethers. The
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subsequent Suzuki coupling is a versatile and widely used palladium-catalyzed cross-coupling

reaction for the formation of carbon-carbon bonds between aryl halides and boronic acids. This

method is generally preferred over alternatives like the Ullmann condensation due to its milder

reaction conditions and broader substrate scope.[4][5]

Detailed Experimental Protocol
Step 1: Synthesis of 2-Pentyloxy-5-bromoaniline

To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-amino-

4-bromophenol (1 equivalent), potassium carbonate (2 equivalents), and acetone.

Stir the suspension at room temperature for 15 minutes.

Add 1-bromopentane (1.2 equivalents) to the mixture.

Heat the reaction mixture to reflux and maintain for 12-24 hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

Upon completion, cool the mixture to room temperature and filter to remove the inorganic

salts.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate gradient to yield 2-Pentyloxy-5-bromoaniline.

Step 2: Synthesis of 2-Pentyloxy-5-phenylaniline

In a Schlenk flask under an inert atmosphere (argon or nitrogen), combine 2-Pentyloxy-5-

bromoaniline (1 equivalent), phenylboronic acid (1.2 equivalents), and

tetrakis(triphenylphosphine)palladium(0) (0.05 equivalents).

Add a degassed solvent system of toluene, ethanol, and a 2M aqueous solution of sodium

carbonate.

Heat the reaction mixture to reflux (approximately 80-90 °C) and stir vigorously for 8-16

hours. Monitor the reaction by TLC.
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After the reaction is complete, cool the mixture to room temperature and dilute with ethyl

acetate.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the resulting crude product by column chromatography on silica gel with a

hexane/ethyl acetate eluent system to afford pure 2-Pentyloxy-5-phenylaniline.

Spectroscopic Characterization (Predicted)
As experimental spectra for 2-Pentyloxy-5-phenylaniline are not publicly available, the

following are predictions based on its chemical structure and comparison with analogous

compounds.

¹H NMR (Proton Nuclear Magnetic Resonance):

Aromatic Protons: Signals are expected in the range of δ 6.5-7.5 ppm. The protons on the

phenyl ring will likely appear as multiplets. The protons on the aniline ring will show distinct

splitting patterns influenced by the amino, pentyloxy, and phenyl groups.

Pentyloxy Group Protons: The methylene group attached to the oxygen (-OCH₂-) is expected

to be a triplet around δ 3.9-4.1 ppm. The other methylene groups will appear as multiplets

between δ 1.3-1.8 ppm, and the terminal methyl group will be a triplet around δ 0.9 ppm.

Amino Group Proton: A broad singlet is anticipated for the -NH₂ protons, with a chemical shift

that can vary depending on the solvent and concentration.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

Aromatic Carbons: Aromatic carbons will resonate in the δ 110-150 ppm region. The carbon

attached to the oxygen of the pentyloxy group will be downfield, as will the carbons at the

point of attachment of the phenyl group.

Pentyloxy Group Carbons: The carbon of the -OCH₂- group is expected around δ 68-70

ppm. The other aliphatic carbons will appear in the δ 14-30 ppm range.
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IR (Infrared) Spectroscopy:

N-H Stretching: A characteristic pair of bands for the primary amine is expected in the region

of 3300-3500 cm⁻¹.

C-H Stretching: Aromatic C-H stretching will appear just above 3000 cm⁻¹, while aliphatic C-

H stretching from the pentyloxy group will be just below 3000 cm⁻¹.

C-O Stretching: A strong band corresponding to the aryl-alkyl ether C-O stretch is anticipated

around 1200-1250 cm⁻¹.

C=C Stretching: Aromatic ring C=C stretching vibrations will be observed in the 1450-1600

cm⁻¹ region.

Mass Spectrometry (MS):

Molecular Ion Peak (M⁺): The electron ionization (EI) mass spectrum should show a

molecular ion peak at m/z = 255.

Fragmentation Pattern: Common fragmentation pathways would include loss of the

pentyloxy chain or parts of it, and cleavage of the bond between the two aromatic rings.

Potential Applications in Drug Development and
Research
Substituted diphenylamines are a class of compounds with diverse biological activities. While

2-Pentyloxy-5-phenylaniline has not been specifically studied, its structural motifs suggest

potential for investigation in several therapeutic areas.

Anti-inflammatory Agents: Some substituted diphenylamines have shown anti-inflammatory

properties. The lipophilic nature of the pentyloxy group could enhance membrane

permeability and interaction with biological targets.

Antioxidants: Diphenylamine derivatives are known for their antioxidant capabilities. The

amino group can act as a radical scavenger, a property that could be modulated by the

electronic effects of the substituents.
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Kinase Inhibitors: The aniline scaffold is present in numerous kinase inhibitors used in

oncology. The specific substitution pattern of 2-Pentyloxy-5-phenylaniline could allow it to

fit into the ATP-binding pocket of certain kinases.

Further research, including in vitro and in vivo studies, would be necessary to elucidate the

specific pharmacological profile of this compound.

Safety and Handling
Detailed toxicological data for 2-Pentyloxy-5-phenylaniline is not available. However, based

on the general properties of substituted anilines and diphenylamines, the following precautions

should be taken.[6]

Hazard Identification:

May be harmful if swallowed, inhaled, or absorbed through the skin.

May cause irritation to the skin, eyes, and respiratory tract.

Substituted anilines as a class have been associated with effects on the blood (hemolysis).

[6]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.

Handling: Use only in a well-ventilated area, such as a chemical fume hood. Avoid breathing

dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

In case of exposure, seek immediate medical attention. Consult the Safety Data Sheet (SDS)

from the supplier for complete and detailed safety information.

Conclusion
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2-Pentyloxy-5-phenylaniline is a chemical compound with potential for further investigation,

particularly in the fields of medicinal chemistry and materials science. This guide has provided

a comprehensive overview of its known properties, a plausible synthetic route, and predicted

characterization data. While the lack of extensive published research presents a challenge, the

information compiled herein, based on established chemical principles and data from

analogous structures, serves as a valuable resource for researchers and professionals

interested in exploring the potential of this molecule. Prudent laboratory practices and

adherence to safety protocols are essential when handling this compound.
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phenylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
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pentyloxy-5-phenylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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